2-Chloro-4-(pyrrolidin-1-ylmethyl)pyridine
Overview
Description
2-Chloro-4-(pyrrolidin-1-ylmethyl)pyridine is a compound that contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle . The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of pyrrolidine derivatives can be achieved through two main strategies: (1) ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or (2) functionalization of preformed pyrrolidine rings, such as proline derivatives .Molecular Structure Analysis
The pyrrolidine ring is characterized by sp3-hybridization, which contributes to the stereochemistry of the molecule . One of the most significant features of the pyrrolidine ring is the stereogenicity of carbons, which means that different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .Chemical Reactions Analysis
Pyrrolidine and its derivatives are known to undergo various chemical reactions. For instance, pyrrolidine derivatives can be synthesized from pyridine-N-oxides . Also, 2-chloropyridines can be synthesized in high yields from pyridine-N-oxides .Physical and Chemical Properties Analysis
While specific physical and chemical properties for this compound were not found in the search results, pyrrolidine and its derivatives are known for their unique physicochemical parameters .Scientific Research Applications
Synthetic Intermediates and Organic Chemistry
2-Chloro-4-(pyrrolidin-1-ylmethyl)pyridine and its derivatives serve as important intermediates in organic synthesis. For instance, this compound has been utilized in the synthesis of lafutidine, a drug used for the treatment of peptic ulcers. The synthesis involved successive chlorination and condensation processes, highlighting its role as a crucial building block in pharmaceutical manufacturing (Shen Li, 2012). Additionally, derivatives of this compound, such as 4-(pyrrolidin-1-ylmethyl)benzaldehyde, have been synthesized for use as intermediates in the development of small molecule anticancer drugs, demonstrating the compound's versatility and significance in drug discovery (Binliang Zhang et al., 2018).
Catalysis and Synthesis of Polymers
Compounds structurally related to this compound have been synthesized and utilized as catalysts in chemical reactions. For instance, (S)-Pyrrolidin-2-ylmethyl-1,2,3-triazolium salts, which share a similar pyrrolidine structure, have been synthesized and used as recyclable catalysts in enantioselective Michael additions, demonstrating the potential of such structures in facilitating and optimizing chemical transformations (Zekarias Yacob et al., 2008).
Pharmaceutical Research and Antimicrobial Activity
Research on derivatives of this compound has also contributed to pharmaceutical sciences, particularly in the development of antimicrobial agents. Studies have synthesized and investigated the microbiological activity of various derivatives, identifying compounds with significant bacteriostatic and antituberculosis activity, thus underlining the pharmaceutical relevance of this class of compounds (A. Miszke et al., 2008).
Coordination Chemistry and Material Sciences
The structural framework of this compound lends itself to the field of coordination chemistry and material sciences. For instance, complexes involving similar structural motifs have been synthesized and characterized, revealing interesting properties such as helical structures and solid-state luminescent emissions, which are pertinent in material science and potential applications in light-emitting devices (Zhuyan Zhang et al., 2013).
Mechanism of Action
Future Directions
The pyrrolidine ring and its derivatives, including 2-Chloro-4-(pyrrolidin-1-ylmethyl)pyridine, continue to be of great interest in medicinal chemistry due to their potential for the treatment of human diseases . The design of new pyrrolidine compounds with different biological profiles is a promising area of future research .
Properties
IUPAC Name |
2-chloro-4-(pyrrolidin-1-ylmethyl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClN2/c11-10-7-9(3-4-12-10)8-13-5-1-2-6-13/h3-4,7H,1-2,5-6,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFJYYDIYWOZQKJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC2=CC(=NC=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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